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Compound of Interest

Compound Name: 2-Ethylhexyl laurate

Cat. No.: B038418

An In-depth Technical Guide to 2-Ethylhexyl Laurate

CAS Number: 20292-08-4
Molecular Formula: C20H400:2

This technical guide provides a comprehensive overview of 2-Ethylhexyl laurate, a versatile
ester widely utilized in the cosmetic, personal care, and industrial sectors. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical properties, synthesis, and analytical methodologies.

Chemical and Physical Properties

2-Ethylhexyl laurate is the ester of lauric acid and 2-ethylhexanol.[1] It is a branched
saturated fatty acid ester, often derived from renewable vegetable sources like palm oil.[1][2] It
functions as a non-greasy emollient, solvent, and skin-conditioning agent.[3][4]

Table 1: Physicochemical Properties of 2-Ethylhexyl Laurate
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Property Value Reference(s)
Molecular Weight 312.53 g/mol [4]
Clear, colorless to light yellow
Appearance o [1][5]
liquid
Boiling Point 320-340 °C [4]
Melting Point -10to -5 °C [4]
Density 0.854 - 0.87 g/cm3 at 20 °C [6][7]

Water Solubility

1.44 pg/L at 25 °C

[8]

log Pow 8.03 [6]
Vapor Pressure OPaat20°C [6]
Refractive Index 1.444 [9]

Viscosity

5-15 mPa-s at 20°C

[6]

Synthesis

2-Ethylhexyl laurate is synthesized through the esterification of lauric acid with 2-

ethylhexanol.[1][3] This reaction can be catalyzed by acids or enzymes.

Logical Workflow for Synthesis:
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Workflow for the Synthesis of 2-Ethylhexyl Laurate

Acid Catalyst (e.g., H2SOa)

Lauric Acid + 2-Ethylhexanol or Enzyme (e.g., Lipase)

Esterification Reaction

Purification
(e.g., Distillation, Washing)

2-Ethylhexyl Laurate

Click to download full resolution via product page
Caption: General workflow for the synthesis of 2-Ethylhexyl laurate.

Experimental Protocols
Synthesis via Acid-Catalyzed Esterification

This protocol describes a typical laboratory-scale synthesis of 2-Ethylhexyl laurate using an
acid catalyst.

Materials:
e Lauric acid
o 2-Ethylhexanol

¢ Sulfuric acid (H2S0Oa4) or p-toluenesulfonic acid (catalyst)[1]
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Toluene (for azeotropic removal of water)

5% Sodium bicarbonate (NaHCOs) solution

Saturated sodium chloride (NacCl) solution (brine)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, combine lauric acid and 2-ethylhexanol. A molar ratio of 1:1 to 1:2
(acid to alcohol) can be used.[10]

Add a catalytic amount of sulfuric acid (e.g., 1-2% by weight of lauric acid).

Set up the flask for reflux with a Dean-Stark apparatus to remove the water byproduct and
drive the reaction to completion.[3]

Heat the mixture to reflux with vigorous stirring. The reaction temperature is typically around
160-170 °C.[10][11]

Monitor the reaction progress by measuring the amount of water collected in the Dean-Stark
trap or by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).
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e Once the reaction is complete (no more water is collected), allow the mixture to cool to room
temperature.

 Dilute the reaction mixture with a suitable organic solvent like diethyl ether or ethyl acetate.

o Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
« Filter to remove the drying agent.
» Remove the solvent under reduced pressure using a rotary evaporator.

e The crude product can be further purified by vacuum distillation to obtain pure 2-Ethylhexyl
laurate.[12]

Analytical Method: Purity Assessment by Gas
Chromatography (GC)

This protocol outlines a general procedure for determining the purity of 2-Ethylhexyl laurate.
Instrumentation and Materials:
e Gas chromatograph (GC) with a Flame lonization Detector (FID)

o Capillary column suitable for fatty acid ester analysis (e.g., a wax or polysiloxane-based
column)

e Helium or Nitrogen as carrier gas
o 2-Ethylhexyl laurate sample
o Suitable solvent for sample dilution (e.g., hexane or dichloromethane)

Procedure:
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o Sample Preparation: Prepare a dilute solution of the 2-Ethylhexyl laurate sample in the

chosen solvent (e.g., 1 mg/mL).
e GC Conditions (Example):

o Injector Temperature: 250 °C

o Detector Temperature: 280 °C

o Oven Temperature Program:

= Initial temperature: 100 °C, hold for 1 minute.

» Ramp: Increase to 250 °C at a rate of 10 °C/minute.

= Hold at 250 °C for 5 minutes.

o Carrier Gas Flow Rate: 1-2 mL/minute.

o Injection Volume: 1 pL.

« Inject the prepared sample into the GC.

e Record the chromatogram.

e The purity is determined by calculating the area percentage of the 2-Ethylhexyl laurate

peak relative to the total area of all peaks in the chromatogram.

Safety and Handling

2-Ethylhexyl laurate is generally considered to have low toxicity.[6][7] However, it may cause

skin and eye irritation.[5]

Table 2: Toxicological Data for 2-Ethylhexyl Laurate
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Test Result Species Reference

Acute Oral Toxicity

> 2000 mg/kg bw Mouse (female 6
(LD50) g/kg ( ) [6]
Acute Dermal Toxicity

> 2000 mg/kg bw Rat (male/female) [6]
(LD50)
Acute Inhalation ]

> 5.7 mg/L air Rat (male/female) [6]

Toxicity (LC50)

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

o Skin Protection: Handle with gloves. Wear a lab coat or apron.[6][13]

o Respiratory Protection: Not typically required under normal conditions of use.[13]

Storage: Store in a tightly closed container in a cool, dry place away from heat and ignition
sources.[1]

Applications in Research and Development

Due to its properties, 2-Ethylhexyl laurate is a subject of interest in various research and
development areas:

o Drug Delivery: It is investigated as a solvent and carrier for active pharmaceutical ingredients
in topical and transdermal drug delivery systems, potentially enhancing skin permeability.[3]

o Formulation Science: In cosmetics and personal care, it is used to develop formulations with
desired sensory attributes, such as a smooth, non-greasy feel.[3]

o Lubricants and Plasticizers: Its lubricating properties and low toxicity make it a candidate for
use in industrial lubricants and as a plasticizer in polymers.[4][5]

Logical Relationship Diagram for Applications:
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Applications of 2-Ethylhexyl Laurate

2-Ethylhexyl Laurate

Key Properties:
- Emollient
- Solvent
- Lubricant
- Low Toxicity

COSMEUCS & Pharmaceuticals Industrial Applications

Personal Care

Click to download full resolution via product page

Caption: Key properties of 2-Ethylhexyl laurate and its primary application areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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